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The table below summarizes the fucosterol content of various algae and their key associated bioactivities

based on experimental models.

Algal Source
Reported Fucosterol
Content

Key Demonstrated Bioactivities
(Experimental Model)

Desmarestia
tabacoides (Brown

Algae)

81.67 mg/g dry weight
(70% EtOH extract) [1]

Data specific to bioactivity not provided in
available source. [1]

Agarum clathratum
(Brown Algae)

78.70 mg/g dry weight

(70% EtOH extract) [1]

Data specific to bioactivity not provided in

available source. [1]

Ecklonia radiata
(Brown Algae)

312.0 - 378.1 μg/g dry

weight (98.6-98.9% of total
sterols) [2] [3]

Data specific to bioactivity not provided in

available source. [2] [3]

Sargassum fusiforme
(Brown Algae)

Dominant sterol (67% of
total) [4] [3]

Antioxidant, Anti-osteoarthritic, Anti-
inflammatory, Anti-photoaging, Antidiabetic,

Hepatoprotective, Algicidal [4]

Ecklonia stolonifera
(Brown Algae)

Information missing Antidiabetic, Anti-obesity, Anti-neurological,

Hepatoprotective [4]
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Algal Source
Reported Fucosterol
Content

Key Demonstrated Bioactivities
(Experimental Model)

Padina boryana
(Brown Algae)

Information missing Weak antiplasmodial activity (IC⁵⁰: 40 μM) [5]

Sargassum spp. (e.g.,

S. miyabei) (Brown
Algae)

Information missing Anticancer (Cytotoxic to T47D breast cancer

and HT29 colon cancer cells) [6]

Eisenia bicyclis
(Brown Algae)

Information missing Anti-inflammatory (inhibits COX-2 & iNOS in
RAW 264.7 macrophages), Antidiabetic

(inhibits aldose reductase) [6]

Undaria pinnatifida
(Brown Algae)

Dominant sterol (83-97%

of total) [3]

Anti-inflammatory (inhibits iNOS, TNF-α, IL-6

in RAW 264.7 macrophages via NF-κB and
p38 MAPK) [6]

Key Bioactivity Mechanisms and Experimental Data

Fucosterol exhibits its effects through modulation of specific cellular pathways. The following diagrams and

details outline the experimental evidence for its anti-inflammatory, anti-muscle atrophy, and anticancer

mechanisms.

Anti-inflammatory Activity

Fucosterol reduces inflammation by targeting pro-inflammatory cytokines and signaling pathways.
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 Suppresses Attenuates

Experimental Model: LPS-induced RAW 264.7 macrophages [6]

Click to download full resolution via product page

Experimental Protocols: Activity was confirmed in LPS-induced RAW 264.7 murine macrophage
cells. Cells were pretreated with fucosterol before LPS induction. Reductions in key inflammatory
markers (NO, TNF-α, IL-6, PGE2) and downregulation of iNOS and COX-2 proteins were measured

via ELISA, Western Blot, and RT-PCR [6] [7].

Anti-Muscle Atrophy Activity

Fucosterol helps prevent skeletal muscle wasting by balancing protein synthesis and degradation.
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Fucosterol ↑ PI3K/Akt Phosphorylation Stimulates
↑ mTOR/p70S6K/4EBP1 Leads to

↓ FoxO3a Activity

 Leads to

In Vitro: TNF-α-induced C2C12 myotubes [8]

In Vivo: Immobilized C57BL/6J mice [8]
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In Vivo Experimental Protocol: C57BL/6J mice were immobilized for one week to induce muscle

atrophy. They were then orally administered fucosterol (10 or 30 mg/kg/day) for another week.
Outcomes were measured via grip strength test, muscle weight, micro-CT analysis of muscle volume,

and Western Blot analysis of muscle protein signaling pathways [8].

Anticancer Activity

Fucosterol can inhibit cancer cell growth by inducing programmed cell death and halting cell division.

Experimental Protocols: Studies use human cancer cell lines (e.g., HeLa, A549, SK-LU-1, T47D,

HT29). Cells are treated with fucosterol, and viability is measured by MTT assay. Mechanisms are
investigated through flow cytometry for apoptosis and cell cycle analysis, and Western Blotting for

protein expression (e.g., Bax, Bcl-2, cleaved caspase-3, cyclins) [9] [6].
Proposed Mechanism: Fucosterol can induce mitochondrial apoptosis and G2/M cell cycle arrest. A

network pharmacology study suggests it may also act against non-small cell lung cancer by targeting
the GRB2 protein and inhibiting the Raf/MEK/ERK signaling pathway [9].

Safety, Toxicity, and Research Gaps
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Toxicity Profile: Current evidence suggests low toxicity. In vitro tests on human cell lines (e.g.,

HEK293) and in vivo studies on zebrafish embryos and mice show adverse effects only at relatively
high concentrations [2] [10].

Critical Research Gap: Despite its promise, clinical studies on fucosterol's safety and toxicity in
humans are lacking. This is a crucial step that must be addressed before its development for

pharmaceutical use [2] [4] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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